Cas no 1858817-01-2 (2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine)

• Product Name: 2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine
• CAS No: 1858817-01-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5843501
• PubChem ID: 165679193
• Update Time: 2025-06-15

2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1858817-01-2
• 2-{[5-(methoxymethyl)furan-2-yl]methyl}pyrrolidine
• EN300-1750541
• 2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine

• Inchi： 1S/C11H17NO2/c1-13-8-11-5-4-10(14-11)7-9-3-2-6-12-9/h4-5,9,12H,2-3,6-8H2,1H3
• InChI Key： UJMKZMDSGGOFFK-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1CC1CCCN1

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.4Ų

Additional information on 2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine

Professional Introduction to Compound with CAS No. 1858817-01-2 and Product Name: 2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine

The compound with the CAS number 1858817-01-2 and the product name 2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a pyrrolidine core linked to a furan derivative, which is further modified by a methoxymethyl group. This specific arrangement of functional groups not only contributes to the compound's distinct chemical properties but also opens up numerous possibilities for its utilization in synthetic chemistry and biological assays.

In recent years, the exploration of heterocyclic compounds has been a focal point in the pharmaceutical industry, driven by their diverse biological activities and structural versatility. The pyrrolidine ring, a prominent motif in many bioactive molecules, is known for its ability to mimic natural products and interact with biological targets. The integration of this ring into the 2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine structure enhances its potential as a pharmacophore. The furan moiety, on the other hand, introduces additional electronic and steric features that can influence the compound's reactivity and binding affinity. This combination of structural elements makes it an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The methoxymethyl group, while seemingly simple, can serve as a versatile handle for further functionalization. This allows chemists to modify the compound in various ways, tailoring its properties to specific biological targets. For instance, such modifications could enhance solubility, improve metabolic stability, or alter binding interactions with enzymes or receptors. These capabilities are crucial in the design of next-generation drugs that are more effective and have fewer side effects.

Recent studies have highlighted the importance of pyrrolidine-furan hybrids in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer applications. The structural features of 2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine align well with these trends, making it a valuable scaffold for drug discovery programs. Researchers have been particularly interested in how the electronic properties of the furan ring can modulate biological activity. By tuning these properties through strategic functionalization, it may be possible to develop compounds with enhanced efficacy against specific diseases.

The synthesis of this compound also presents an interesting challenge for organic chemists. The need to construct both the pyrrolidine and furan moieties while ensuring regioselectivity and high yield requires careful planning. Advances in synthetic methodologies have made it increasingly feasible to access complex heterocyclic structures like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in facilitating these transformations. These methods not only improve efficiency but also allow for greater control over molecular architecture, which is essential for optimizing biological activity.

From a computational chemistry perspective, understanding the interactions between 2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine and biological targets is crucial for rational drug design. Molecular modeling studies can provide insights into how this compound binds to proteins or enzymes at an atomic level. By predicting binding affinities and identifying key interaction points, researchers can make informed decisions about how to modify the structure for better performance. These computational approaches are increasingly integrated into drug discovery pipelines, complementing traditional experimental methods.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and specialty chemicals as well. For example, derivatives of this molecule could be explored as leads for developing new pesticides or herbicides that target specific biological pathways in plants or pests. Such applications would contribute to sustainable agriculture by providing effective solutions without harming non-target organisms.

In conclusion,2-{[5-(Methoxymethyl)furan-2-yl]methyl}pyrrolidine represents a promising candidate for further research and development in pharmaceutical chemistry. Its distinctive structure combines elements that are known to contribute to biological activity, making it a valuable scaffold for drug discovery efforts. As synthetic methodologies continue to evolve and computational tools become more sophisticated,1858817-01-2 is poised to play an important role in addressing unmet medical needs across various therapeutic areas.